1-(7-Bromoindolin-1-yl)ethanone
Description
1-(7-Bromoindolin-1-yl)ethanone is a brominated indoline derivative characterized by a ketone group (-CO-) at the 1-position of the indoline ring and a bromine substituent at the 7-position. Indoline, a partially saturated indole analog, provides a unique scaffold for chemical modifications. The bromine atom enhances electrophilic reactivity, making the compound a valuable intermediate in organic synthesis and drug discovery .
Properties
IUPAC Name |
1-(7-bromo-2,3-dihydroindol-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO/c1-7(13)12-6-5-8-3-2-4-9(11)10(8)12/h2-4H,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNWAKJNLFUWSRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60295278 |
Source
|
| Record name | 1-(7-Bromo-2,3-dihydro-1H-indol-1-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60295278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
114144-24-0 |
Source
|
| Record name | 1-(7-Bromo-2,3-dihydro-1H-indol-1-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60295278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares 1-(7-Bromoindolin-1-yl)ethanone with five analogs, emphasizing structural variations, physicochemical properties, and biological activities:
Structural and Functional Differences
- Core Structure: Indoline (saturated) vs. indole (unsaturated) vs. isoquinoline (benzannulated). Saturation in indoline may reduce aromaticity, altering reactivity and binding affinity compared to indole derivatives .
- Substituent Position: Bromine at C7 in the target compound vs. C5 in 1-(5-Bromo-4-nitroindolin-1-yl)ethanone. Positional isomers exhibit distinct electronic effects, influencing regioselectivity in cross-coupling reactions .
- Functional Groups: Amino (-NH₂) and nitro (-NO₂) groups in analogs modify solubility and bioactivity.
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